Cas no 203664-11-3 (2-(1H-imidazole-2-carbonyl)pyridine)

• Product Name: 2-(1H-imidazole-2-carbonyl)pyridine
• CAS No: 203664-11-3
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 1396795
• PubChem ID: 7147289
• Update Time: 2025-07-23

2-(1H-imidazole-2-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 1h-imidazol-2-yl(pyridin-2-yl)methanone
• 2-Pyridyl 2-imidazolyl ketone
• ZINC04243442
• 2-(1H-imidazole-2-carbonyl)pyridine
• AC1OGDUF
• SureCN3429119
• F2124-0181
• AKOS005208317
• 2-Pyridyl 2-imidazolyl ketone; ZINC04243442; 2-(1H-imidazole-2-carbonyl)pyridine; AC1OGDUF; SureCN3429119; F2124-0181; AKOS005208317;
• Methanone, 1H-imidazol-2-yl-2-pyridinyl-
• (1H-IMIDAZOL-2-YL)-PYRIDIN-2-YL-METHANONE
• 203664-11-3
• SCHEMBL3429119
• DTXSID30428071
• G23715
• Z652692072
• EN300-134700
• CS-0233585

• MDL： MFCD08061281
• Inchi： 1S/C9H7N3O/c13-8(9-11-5-6-12-9)7-3-1-2-4-10-7/h1-6H,(H,11,12)
• InChI Key： LIFBOSHUEFDJAP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)C1=NC=CN1

Computed Properties

• Exact Mass: 173.058911855g/mol
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-(1H-imidazole-2-carbonyl)pyridine

Comprehensive Overview of 2-(1H-imidazole-2-carbonyl)pyridine (CAS No. 203664-11-3): Properties, Applications, and Research Insights

2-(1H-imidazole-2-carbonyl)pyridine, identified by its CAS number 203664-11-3, is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound combines a pyridine ring with an imidazole carbonyl moiety, making it a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for "imidazole derivatives in drug discovery" or "pyridine-based catalysts," reflecting its relevance in modern chemistry.

The molecular structure of 2-(1H-imidazole-2-carbonyl)pyridine enables diverse applications, particularly in the development of bioactive molecules. Its imidazole ring is known for participating in hydrogen bonding, which is critical in designing enzyme inhibitors. Recent studies highlight its potential in "targeted cancer therapies" and "antimicrobial agents," aligning with the growing demand for novel therapeutic compounds. The compound’s CAS 203664-11-3 is often referenced in patents related to "small molecule drug candidates."

From a synthetic perspective, 2-(1H-imidazole-2-carbonyl)pyridine serves as a building block for metal-organic frameworks (MOFs) and coordination complexes. Its pyridine nitrogen and carbonyl group facilitate chelation with transition metals, a property exploited in "catalytic applications" and "material science innovations." These keywords are highly searched in academic databases, underscoring the compound’s interdisciplinary importance.

In the context of green chemistry, researchers explore 203664-11-3 as a precursor for sustainable synthesis routes. Questions like "how to optimize imidazole-pyridine coupling reactions" or "eco-friendly derivatization methods" dominate forums, reflecting industry trends toward environmentally benign processes. Analytical techniques such as HPLC and NMR are commonly employed to characterize this compound, ensuring purity for high-value applications.

The commercial availability of 2-(1H-imidazole-2-carbonyl)pyridine (CAS 203664-11-3) is limited but growing, driven by demand from contract research organizations (CROs) and pharmaceutical developers. Its role in "high-throughput screening libraries" and "fragment-based drug design" positions it as a critical tool in modern drug discovery pipelines. Regulatory-compliant suppliers emphasize its non-hazardous classification, addressing safety concerns in laboratory settings.

Emerging trends also link imidazole-pyridine hybrids to "neurodegenerative disease research," particularly in modulating protein aggregation. Searches for "Alzheimer’s small molecule inhibitors" often intersect with studies involving this compound. Its logP and solubility profiles are frequently analyzed to assess drug-likeness, a key consideration for medicinal chemists.

In summary, 2-(1H-imidazole-2-carbonyl)pyridine (CAS 203664-11-3) exemplifies the convergence of structural ingenuity and practical utility. Its applications span from catalysis to therapeutics, resonating with current scientific priorities. As research progresses, this compound is poised to remain a focal point in discussions about "next-generation heterocycles" and "molecular innovation."